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Compound of Interest

Compound Name: 2,6-Dichloro-3-iodopyridine

Cat. No.: B142405

An In-depth Technical Guide to the Safety Data for 2,6-Dichloro-3-iodopyridine

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount for ensuring laboratory safety and
regulatory compliance. This technical guide provides a comprehensive overview of the safety
data for 2,6-Dichloro-3-iodopyridine (CAS No. 148493-37-2), a halogenated pyridine
derivative used in chemical synthesis. The information is compiled from various safety data
sheets (SDS) to provide a detailed resource for safe handling, storage, and emergency
procedures.

Physicochemical and Identification Data

Proper identification and understanding of the basic physicochemical properties of a substance
are the foundation of a robust safety assessment.
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Identifier

Value

Source

Chemical Name

2,6-Dichloro-3-iodopyridine

PubChem([1], Fisher

Scientific[2]
CAS Number 148493-37-2 ChemScene[3], PubChem[1]
Molecular Formula CsH2CL2IN ChemsScene[3], PubChem[1]
Molecular Weight 273.88 g/mol ChemScene[3], PubChem|[1]
Purity >97% ChemScene|3]
SMILES IC1=CC=C(CI)N=C1CI ChemScene|3]
InChlKey DPCQIACCMIPSQV PubChem([1]
UHFFFAOYSA-N
Property Value Source
Topological Polar Surface Area
(TPSA) 12.89 A2 ChemScene[3]
LogP 2.993 ChemScene|3]
Hydrogen Bond Acceptors 1 ChemScene|3]
Hydrogen Bond Donors 0 ChemScene|3]
Rotatable Bonds 0 ChemScene|3]

Hazard Identification and Classification

2,6-Dichloro-3-iodopyridine is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System (GHS).
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Hazard Class Category Hazard Statement Source
o H301: Toxic if Echemi[4],
Acute Toxicity, Oral Category 3
swallowed PubChem[1]
Skin H315: Causes skin Echemi[4],
) o Category 2 o
Corrosion/Irritation irritation PubChem[1]
Serious Eye H318: Causes serious  Echemi[4],
o Category 1
Damage/Eye Irritation eye damage PubChem[1]
Specific target organ )
. i H335: May cause Echemi[4],
toxicity — single Category 3 ) o
respiratory irritation PubChem[1]
exposure

The associated GHS pictograms signify the primary hazards:

Caption: GHS pictograms for 2,6-Dichloro-3-iodopyridine.

Experimental Protocols

The safety data presented in the SDS are derived from standardized testing methodologies.
While the specific experimental reports are not provided in the SDS, the hazard classifications
are typically determined by studies conducted in accordance with internationally recognized
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

e Acute Oral Toxicity: Determined by studies such as OECD Test Guideline 423 (Acute Oral
toxicity - Acute Toxic Class Method).

 Skin Irritation: Assessed using methods like OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion).

» Eye Damage/Irritation: Evaluated through protocols similar to OECD Test Guideline 405
(Acute Eye Irritation/Corrosion).

o Specific Target Organ Toxicity: Based on data from studies that assess effects on respiratory
function following exposure, such as OECD Test Guideline 403 (Acute Inhalation Toxicity).
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First-Aid Measures

In the event of exposure, the following first-aid measures are recommended.[4]

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

The logical flow for responding to an exposure event is outlined below:
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Gssess Exposure Routa
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Click to download full resolution via product page

Caption: First-aid response workflow for exposure.

Handling, Storage, and Personal Protective
Equipment

Safe handling and storage practices are critical to minimizing the risk of exposure.
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Aspect Recommendation Source

Handle in a well-ventilated
place. Wear suitable protective
) clothing. Avoid contact with )
Handling ) ) ) Echemi[4]
skin and eyes. Avoid formation
of dust and aerosols. Use non-

sparking tools.

Store the container tightly
closed in a dry, cool, and well-
ventilated place. Store apart )
Storage ) Echemi[4], ChemScene[3]
from foodstuff containers or
incompatible materials. Protect

from light.

The following personal protective equipment (PPE) should be worn when handling this

substance.[4]

Protection Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(USs).

Wear fire/flame resistant and impervious

Skin Protection ) o
clothing. Wear chemical-impermeable gloves.

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with an

appropriate cartridge.

Accidental Release Measures

In the case of a spill, the following procedures should be followed.
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Step

Action

Source

1. Personal Precautions

Avoid dust formation. Avoid
breathing vapors, mist, or gas.
Ensure adequate ventilation.
Evacuate personnel to safe

areas.

Echemi[4]

2. Environmental Precautions

Prevent further leakage or
spillage if safe to do so. Do not

let the chemical enter drains.

Echemi[4]

3. Containment and Cleaning

Sweep up and shovel into
suitable containers for
disposal. Keep in suitable,

closed containers for disposal.

Fisher Scientific[2]

A workflow for managing an accidental release is depicted below:

Evacuate Personnel to Safe Area

Spl" Occurs

Ensure Adequate Ventllatlon

Wear Appropriate PPa

l

(

Contain Spill
Prevent entry into drains)

l

Clean up Spill
(Sweep and shovel into container)

Dispose of Waste in Accordance with Regulations
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Caption: Workflow for accidental release response.

Stability and Reactivity

Understanding the chemical stability and reactivity is crucial for safe storage and handling.

Parameter Information

Source

Reactivit None known, based on
eactivity ' ' '
information available.

Fisher Scientific[2]

) N Stable under normal
Chemical Stability N . N
conditions. Light sensitive.

Fisher Scientific[2]

- ) Incompatible products, excess
Conditions to Avoid .
heat, exposure to light.

Fisher Scientific[2]

Incompatible Materials Strong oxidizing agents.

Carbon monoxide (CO),
Hazardous Decomposition Carbon dioxide (CO2),
Products Nitrogen oxides (NOX),

Hydrogen chloride.

Fisher Scientific[2]

Toxicological and Ecological Information

Detailed toxicological and ecological data were not available in the summarized SDS. The

provided hazard classifications indicate significant acute toxicity if swallowed and severe

irritation to skin and eyes. The environmental fate and effects have not been fully investigated,

but it is advised that the substance should not be released into the environment.[2]

Transport Information

2,6-Dichloro-3-iodopyridine is regulated for transport.
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Proper Transport .
] o Packing
Regulation UN Number  Shipping Hazard . Source
rou
Name Class E

Toxic solid,
organic,
ADR/RID UN2811 n.o.s. (2,6- 6.1 I
Dichloro-3-
iodopyridine)

Fisher
Scientific[2]

Toxic solid,
organic,
IMDG UN2811 n.o.s. (2,6- 6.1 1
Dichloro-3-
iodopyridine)

Toxic solid,
organic,
IATA UN2811 n.o.s. (2,6- 6.1 i
Dichloro-3-
iodopyridine)

Fisher
Scientific[2]

This technical guide provides a consolidated source of safety information for 2,6-Dichloro-3-
iodopyridine. Researchers, scientists, and drug development professionals should always
consult the most current and complete Safety Data Sheet from their supplier before handling
this chemical and ensure that all appropriate safety protocols are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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